Cas no 213478-56-9 (Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester)

213478-56-9 structure
Product Name:Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
CAS No:213478-56-9
Molecular Formula:C7H10O3
Molecular Weight:142.1525
CID:242694
PubChem ID:13028439
Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Properties
Names and Identifiers
-
- Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
- Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester (9CI)
- SB22513
- 213478-56-9
- ethyl 2-oxocyclobutane-1-carboxylate
- SY254426
- Ethyl 2-oxocyclobutanecarboxylate
- MFCD08703348
- Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester
- Ethyl2-oxocyclobutanecarboxylate
- CS-0057114
- 2-Oxo-cyclobutanecarboxylic acid ethyl ester
-
- InChIKey: DDRQHBOROQVYLJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H10O3/c1-2-10-7(9)5-3-4-6(5)8/h5H,2-4H2,1H3
- SMILES: CCOC(=O)C1CCC1=O
Computed Properties
- Exact Mass: 142.062994177g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 142.062994177g/mol
- Heavy Atom Count: 10
- Complexity: 162
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 43.4Ų
Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM558216-100mg |
Ethyl 2-oxocyclobutane-1-carboxylate |
213478-56-9 | 95%+ | 100mg |
$251 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY254426-1g |
Ethyl 2-Oxocyclobutanecarboxylate |
213478-56-9 | ≥95% | 1g |
¥13455.00 | 2024-08-09 |
Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Related Literature
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Hsin-Ya Kuo,Tia S. Lee,An T. Chu,Steven E. Tignor,Gregory D. Scholes,Andrew B. Bocarsly Dalton Trans., 2019,48, 1226-1236
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Xiacong Zhang,Biyi Xu,Wen Li Polym. Chem., 2022,13, 2813-2821
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Rafael Rodrigues Ramos,Cameron Capeletti da Silva,Freddy Fernandes Guimarães,Felipe Terra Martins CrystEngComm, 2016,18, 2144-2154
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E. A. Ticianelli,V. Climent,J. M. Feliu Chem. Sci., 2012,3, 3063-3070
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Koji Miyao,Akira Funabiki,Kazuyuki Takahashi,Tomoyuki Mochida,Mikio Uruichi New J. Chem., 2014,38, 739-743
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Ahmed Ebrahim-Alkhalil,Zhen-Qi Zhang,Tian-Jun Gong,Wei Su,Xiao-Yu Lu,Bin Xiao,Yao Fu Chem. Commun., 2016,52, 4891-4893
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Chao Kan,Haiyan Ma RSC Adv., 2016,6, 47402-47409
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Gyuchan Yeo,Jaekyung Sung,Minhong Choi,Namhyung Kim,Minseong Ko J. Mater. Chem. A, 2022,10, 12938-12945
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Jiashen Meng,Ziang Liu,Chaojiang Niu,Xiaoming Xu,Xiong Liu,Guobin Zhang,Xuanpeng Wang,Meng Huang,Yang Yu,Liqiang Mai J. Mater. Chem. A, 2016,4, 4893-4899
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:213478-56-9)Ethyl 2-oxocyclobutanecarboxylate

Purity:99%
Quantity:1g
Price($):1687.0